Cas no 883279-79-6 (dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine)

• Product Name: dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine
• CAS No: 883279-79-6
• MF: C₂₃H₂₁N₃O
• MW: 355.432345151901
• CID: 5438931
• Update Time: 2025-05-20

dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-1-phenyl-N-[(5-phenyl-1,3,4-oxadiazol-2-yl)methyl]methanamine
• dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine

• Inchi： 1S/C23H21N3O/c1-4-10-19(11-5-1)16-26(17-20-12-6-2-7-13-20)18-22-24-25-23(27-22)21-14-8-3-9-15-21/h1-15H,16-18H2
• InChI Key： KHFWVRPMIXISKP-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=NN=C1CN(CC1=CC=CC=C1)CC1=CC=CC=C1

Additional information on dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine

Introduction to dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine (CAS No. 883279-79-6)

Dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine (CAS No. 883279-79-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a dibenzyl moiety, a 5-phenyl-1,3,4-oxadiazole ring, and an amine group. These structural elements contribute to its potential biological activities and therapeutic applications.

The 1,3,4-oxadiazole ring is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. It is known to exhibit properties such as antimicrobial, antifungal, and anticancer activities. The presence of the dibenzyl moiety and the amine group further enhances the compound's pharmacological profile by providing additional functional groups that can interact with biological targets.

Recent research has focused on the synthesis and biological evaluation of dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine. Studies have shown that this compound possesses potent antioxidant properties, which are crucial for preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity is attributed to the ability of the compound to scavenge free radicals and inhibit lipid peroxidation.

In addition to its antioxidant properties, dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine has been investigated for its potential as an anti-inflammatory agent. In vitro studies have demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory conditions like arthritis and inflammatory bowel disease.

The 5-phenyl substitution on the 1,3,4-oxadiazole ring plays a crucial role in modulating the compound's biological activities. Phenyl groups are known to enhance the lipophilicity of molecules, which can improve their cell membrane permeability and bioavailability. This is particularly important for drugs that need to cross biological barriers to reach their target sites.

Furthermore, dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine has been evaluated for its potential as an antiproliferative agent against various cancer cell lines. Preliminary studies have shown that the compound can inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. These findings suggest that it may have therapeutic potential in cancer treatment.

The synthesis of dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine typically involves multi-step reactions starting from readily available starting materials. The key steps include the formation of the 1,3,4-oxadiazole ring through cyclization reactions and subsequent functionalization with the dibenzyl and amine groups. Optimizing these synthetic routes is essential for large-scale production and commercialization of the compound.

In terms of safety and toxicity profiles, preliminary studies have indicated that dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine exhibits low toxicity in vitro and in vivo models. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use.

The future research directions for dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine include exploring its mechanism of action at a molecular level and conducting clinical trials to evaluate its efficacy and safety in human subjects. Additionally, efforts are underway to develop novel derivatives of this compound with enhanced pharmacological properties and reduced side effects.

In conclusion, dibenzyl(5-phenyl-1,3,4-oxadiazol-2-yl)methylamine (CAS No. 883279-79-6) represents a promising lead compound in medicinal chemistry with potential applications in various therapeutic areas. Its unique structural features and multifaceted biological activities make it an attractive target for further research and development.